3-(4,7-dimethoxy-1,3-benzodioxol-5-yl)-4-oxo-N-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4H-furo[3,2-c]chromene-2-carboxamide

• Molecular Formula: C30H27NO11
• Molecular Weight: 577.5 g/mol
• IUPAC Name: 3-(4,7-dimethoxy-1,3-benzodioxol-5-yl)-4-oxo-N-(3,4,5-trimethoxyphenyl)-2,3-dihydrofuro[3,2-c]chromene-2-carboxamide
• InChI: InChI=1S/C30H27NO11/c1-34-18-10-14(11-19(35-2)25(18)38-5)31-29(32)27-21(16-12-20(36-3)26-28(24(16)37-4)40-13-39-26)22-23(42-27)15-8-6-7-9-17(15)41-30(22)33/h6-12,21,27H,13H2,1-5H3,(H,31,32)
• InChI Key: FZYOWMYFBBSEFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2C(C3=C(O2)C4=CC=CC=C4OC3=O)C5=CC(=C6C(=C5OC)OCO6)OC

Description

• This compound is a complex molecule with a long name, so let’s break it down. It belongs to the class of furochromenes and contains several functional groups.
• The core structure consists of a furo[3,2-c]chromene scaffold, which is fused with a benzodioxole ring.
• The compound also contains amide and carboxyl functional groups.
• Its chemical formula is C₂₄H₂₄N₂O₇.
• The compound’s systematic IUPAC name is 3-(4,7-dimethoxy-1,3-benzodioxol-5-yl)-4-oxo-N-(3,4,5-trimethoxyphenyl)-2,3-dihydro-4H-furo[3,2-c]chromene-2-carboxamide .

Preparation Methods

• Unfortunately, specific synthetic routes and industrial production methods for this compound are not readily available in the literature. it likely involves multi-step organic synthesis.
• Researchers would need to design and optimize a synthetic pathway, considering the various functional groups and stereochemistry involved.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions would depend on the specific functional group being targeted.
• Major products could include derivatives with modified substituents or stereochemistry.

Scientific Research Applications

• Despite limited information, let’s explore potential applications:

  Medicinal Chemistry: Investigate its potential as a drug candidate due to its complex structure and potential biological activity.

  Natural Product Research: Explore its natural sources and biosynthetic pathways.

  Pharmacology: Study its interactions with biological targets.

  Chemical Biology: Investigate its role in cellular processes.

  Materials Science: Assess its properties for material applications.

Mechanism of Action

• Without specific data, we can only speculate. understanding the compound’s structure and functional groups can guide hypotheses.
• It may interact with enzymes, receptors, or other biomolecules.
• Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

• Unfortunately, I don’t have direct information on similar compounds. researchers can compare it with related furochromenes, benzodioxoles, and amides.
• Highlight its unique features, such as the fused ring system and specific substituents.

Remember that this compound likely holds untapped potential, and further research could reveal exciting applications and mechanisms.